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Compound of Interest

Compound Name: 2-Vinylphenyl acetate

Cat. No.: B1631519 Get Quote

In-Depth Technical Guide: 2-Vinylphenyl Acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Vinylphenyl acetate, a specific

isomer of vinylphenyl acetate. Due to the limited availability of in-depth technical data for the 2-

isomer, this document also draws contextual information from related compounds and general

chemical principles. It is crucial to note that much of the readily available literature pertains to

the 4-vinylphenyl acetate isomer, and care must be taken to distinguish between these

compounds in experimental design and data interpretation.

Core Chemical and Physical Data
The fundamental chemical identifiers and properties of 2-Vinylphenyl acetate are summarized

below. This information is essential for procurement, handling, and experimental planning.

Property Value Source

CAS Number 63600-35-1 [1]

Molecular Formula C10H10O2 [1]

Molecular Weight 162.19 g/mol [1]

Synonyms
Acetic Acid 2-Vinylphenyl

Ester, 2-Acetoxystyrene
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It is important to distinguish 2-Vinylphenyl acetate from its isomers, which possess different

chemical and physical properties and may behave differently in biological and chemical

systems.

Isomer CAS Number

2-Vinylphenyl acetate 63600-35-1

4-Vinylphenyl acetate 2628-16-2

Vinyl phenyl acetate 18120-64-4

Isomeric Distinction of Vinylphenyl Acetates
The following diagram illustrates the structural differences between 2-Vinylphenyl acetate and

its common isomer, 4-Vinylphenyl acetate, as well as the related compound, Vinyl phenyl

acetate. Understanding these structural distinctions is critical for predicting reactivity and

biological activity.

Isomeric Structures of Vinylphenyl Acetates

Positional Isomers of Vinylphenyl Acetate

2-Vinylphenyl Acetate
(ortho-isomer)

CAS: 63600-35-1

4-Vinylphenyl Acetate
(para-isomer)

CAS: 2628-16-2

Vinyl Phenylacetate
(Structural Isomer)
CAS: 18120-64-4

Vinylphenyl Acetate Isomers
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Caption: Structural relationship of 2-Vinylphenyl acetate and its isomers.

Experimental Protocols: A Generalized Approach
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Detailed experimental protocols specifically for 2-Vinylphenyl acetate are not extensively

documented in publicly available literature. However, a general workflow for its synthesis can

be inferred from standard organic chemistry principles, particularly the esterification of a phenol

and the subsequent manipulation of a related functional group to generate the vinyl moiety.

The diagram below outlines a logical, generalized workflow for the synthesis of a vinylphenyl

acetate from a corresponding hydroxybenzaldehyde. This is a representative pathway and

would require optimization for the specific synthesis of the 2-isomer.
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Generalized Synthetic Workflow for Vinylphenyl Acetate

Start:
2-Hydroxybenzaldehyde

Step 1: Acetylation
(Acetic Anhydride, Base)

Intermediate:
2-Formylphenyl acetate

Step 2: Wittig Reaction
(Methyltriphenylphosphonium bromide, Base)

Product:
2-Vinylphenyl Acetate

Step 3: Purification
(Column Chromatography)

Step 4: Characterization
(NMR, MS, IR)

Final Product

Click to download full resolution via product page

Caption: A generalized synthetic workflow for vinylphenyl acetates.
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Applications and Biological Activity
2-Vinylphenyl acetate is classified as a drug intermediate for the synthesis of various active

compounds[1]. However, specific details regarding its applications in drug development and its

biological activity are not well-documented in the available literature.

In contrast, the broader class of vinyl acetate monomers and their polymers, such as ethylene-

vinyl acetate (EVA), have established applications in the biomedical field. These include use in

drug delivery systems and as materials with antimicrobial properties when combined with active

agents. It is plausible that 2-Vinylphenyl acetate could serve as a monomer for the creation of

novel polymers with specific functionalities, though further research is required to explore this

potential.

Conclusion
2-Vinylphenyl acetate is a distinct chemical entity with the CAS number 63600-35-1 and a

molecular weight of 162.19 g/mol . While it is commercially available and identified as a drug

intermediate, there is a notable lack of in-depth, publicly available research on its specific

chemical properties, detailed experimental protocols, and biological activities. Researchers and

drug development professionals should exercise caution and not conflate the properties and

activities of 2-Vinylphenyl acetate with its more extensively studied isomer, 4-Vinylphenyl

acetate. The development of novel applications for 2-Vinylphenyl acetate will necessitate

foundational research to characterize its reactivity, polymerization potential, and biological

effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1631519#cas-number-and-molecular-weight-of-2-
vinylphenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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